2-Ethyl-2-2-thienyl-[1,3]dioxolane

• Molecular Formula: C9H12O2S
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 2-ethyl-2-thiophen-2-yl-1,3-dioxolane
• InChI: InChI=1S/C9H12O2S/c1-2-9(10-5-6-11-9)8-4-3-7-12-8/h3-4,7H,2,5-6H2,1H3
• InChI Key: JILXHDRCAGOJDR-UHFFFAOYSA-N
• Canonical SMILES: CCC1(OCCO1)C2=CC=CS2

Description

2-(2-Thienyl)-1,3-dioxolane (CAS 58268-08-9) is a cyclic acetal derivative with the molecular formula C₇H₈O₂S and an average molecular weight of 156.199 g/mol . Its structure consists of a 1,3-dioxolane ring substituted at the 2-position with a 2-thienyl group, a heteroaromatic moiety containing sulfur. Key properties include a single isotopic mass of 156.024500 Da, a purity of 97%, and the ChemSpider ID 2887158 . The compound’s synthesis likely involves the acid-catalyzed condensation of thiophene-2-carbaldehyde (or a related carbonyl compound) with ethylene glycol, a common method for forming 1,3-dioxolanes .

Comparison with Similar Compounds

Table 1: Comparative Properties of 1,3-Dioxolane Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key Substituents	Applications/Properties
2-(2-Thienyl)-1,3-dioxolane	C₇H₈O₂S	156.199	58268-08-9	2-Thienyl	Potential use in electronics or catalysis*
2-Ethyl-2-methyl-1,3-dioxolane	C₆H₁₀O₂	114.14	126-39-6	Ethyl, methyl	Solvent, intermediate in organic synthesis
Ethyl-2-methyl-1,3-dioxolane-2-acetate	C₈H₁₄O₄	174.20	6413-10-1	Ester, methyl	Flavoring agent (e.g., Fructone)
4-Methyl-2-pentyl-1,3-dioxolane	C₉H₁₈O₂	158.24	1599-49-1	Pentyl, methyl	Fragrance (fruity, pear-like odor)
2-Ethoxy-1,3-dioxolane	C₅H₁₀O₃	118.13	N/A	Ethoxy	Solvent for organic reactions

*The thienyl group’s aromaticity and sulfur atom may enhance electronic properties, making it suitable for materials science applications .

Physical and Chemical Properties

• Solubility and Polarity :

  • The thienyl substituent introduces aromaticity and moderate polarity due to sulfur’s electronegativity, likely increasing solubility in polar aprotic solvents compared to alkyl-substituted dioxolanes (e.g., 2-ethyl-2-methyl-1,3-dioxolane) .
  • Alkyl derivatives (e.g., 2-ethyl-2-methyl-1,3-dioxolane) exhibit lower molecular weights and higher volatility, making them effective solvents in industrial processes .

• Thermal Stability :

  • Dioxolanes with ester groups (e.g., Ethyl-2-methyl-1,3-dioxolane-2-acetate) may show reduced thermal stability due to ester hydrolysis under acidic or basic conditions .
  • Thienyl-substituted dioxolanes are expected to exhibit higher thermal stability owing to the aromatic ring’s resonance stabilization .